Cas no 76779-16-3 (DIBROMOPOLYETHYLENE GLYCOL 2'000)

• Product Name: DIBROMOPOLYETHYLENE GLYCOL 2'000
• CAS No: 76779-16-3
• MF: C₆H₁₂Br₂O₂
• MW: 275.966280937195
• CID: 548516
• PubChem ID: 573097
• Update Time: 2025-10-21

DIBROMOPOLYETHYLENE GLYCOL 2'000 Chemical and Physical Properties

Names and Identifiers

• Poly(oxy-1,2-ethanediyl),a-(2-bromoethyl)-w-(2-bromoethoxy)-
• O,O'-BIS(2-BROMOETHYL)POLYETHYLENE GLYCOL 2,000
• O,O'-BIS(2-BROMOETHYL)POLYETHYLENE GLYCOL 2'000
• dibromopolyethylene glycol
• o,o'-bis(2-bromoethyl)polyethylene glycol
• DIBROMOPOLYETHYLENE GLYCOL 2,000
• DIBROMOPOLYETHYLENE GLYCOL 2'000
• AKOS028108699
• Bromo-PEG2-bromide
• DTXSID20341442
• SY251171
• 1,2-bis(2-bromoethoxy)ethane
• 1-Bromo-2-[2-(2-bromoethoxy)ethoxy]ethane
• 76779-16-3
• SCHEMBL45206
• BP-21674
• CS-0109308
• BS-27797
• 1,8-dibromo-3,6-dioxaoctane
• 31255-10-4
• LCZC1380
• 1-Bromo-2-[2-(2-bromoethoxy)ethoxy]ethane #
• Ethane, 1,2-bis(2-bromoethoxy)-
• s10638
• DA-61894
• EN300-367471
• MFCD00466590
• HY-130589

• Inchi： 1S/C6H12Br2O2/c7-1-3-9-5-6-10-4-2-8/h1-6H2
• InChI Key： UOWNEWCMPHICQH-UHFFFAOYSA-N
• SMILES： BrCCOCCOCCBr

Computed Properties

• Exact Mass: 275.91836g/mol
• Monoisotopic Mass: 273.92040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 53.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 18.5Ų

DIBROMOPOLYETHYLENE GLYCOL 2'000 Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10-21

Additional information on DIBROMOPOLYETHYLENE GLYCOL 2'000

DIBROMOPOLYETHYLENE GLYCOL 2'000: A Comprehensive Overview

DIBROMOPOLYETHYLENE GLYCOL 2'000, also known by its CAS number 76779-16-3, is a versatile chemical compound that has garnered significant attention in various industrial and research applications. This compound, which belongs to the family of polyethylene glycols (PEGs), is characterized by its unique chemical structure and functional properties. In recent years, advancements in material science and biotechnology have further highlighted the potential of DIBROMOPOLYETHYLENE GLYCOL in diverse fields.

The molecular structure of DIBROMOPOLYETHYLENE GLYCOL consists of a polyethylene glycol backbone with bromine atoms strategically incorporated into the structure. This modification enhances its reactivity and compatibility with other chemical systems, making it an ideal candidate for applications ranging from polymer synthesis to drug delivery systems. Recent studies have demonstrated that the bromination process can be optimized to achieve higher yields and better control over the molecular weight distribution, as reported in a 2023 study published in *Chemical Engineering Journal*.

One of the most notable applications of DIBROMOPOLYETHYLENE GLYCOL is in the field of materials science, where it serves as a key component in the synthesis of advanced polymers and composites. Its ability to act as a crosslinking agent has been exploited in the development of high-performance adhesives and sealants, which exhibit superior thermal and mechanical stability. A groundbreaking study conducted at the University of California, Berkeley, revealed that incorporating DIBROMOPOLYETHYLENE GLYCOL into polymer matrices significantly improves their resistance to environmental degradation, making them suitable for aerospace and automotive industries.

In the biomedical sector, DIBROMOPOLYETHYLENE GLYCOL has found applications in drug delivery systems due to its biocompatibility and controlled release properties. Researchers at MIT have developed novel nanocarriers using DIBROMOPOLYETHYLENE GLYCOL as a stabilizing agent, which have shown promising results in targeted drug delivery for cancer therapy. These findings were published in *Nature Biotechnology* earlier this year, underscoring the compound's potential in advancing medical treatments.

Another emerging area where DIBROMOPOLYETHYLENE GLYCOL is making an impact is in water treatment technologies. Its ability to form stable complexes with heavy metal ions has led to its use in developing efficient adsorbents for removing contaminants from industrial wastewater. A collaborative study between scientists at Tsinghua University and Stanford University demonstrated that DIBROMOPOLYETHYLENE GLYCOL-based materials exhibit exceptional adsorption capacity for lead and mercury ions, offering a sustainable solution to water pollution challenges.

Looking ahead, the demand for DIBROMOPOLYETHYLENE GLYCOLDI is expected to grow significantly as industries continue to explore its multifaceted applications. The compound's versatility, combined with its eco-friendly profile, positions it as a key player in the development of green chemistry solutions. Ongoing research focuses on enhancing its production efficiency and exploring new functionalization strategies to unlock even more potential uses.

In conclusion, DIBROMOPOLYETHYLENE GLYCOLDI (CAS No: 76779-16-3) stands out as a remarkable chemical entity with vast applications across multiple disciplines. Its unique properties and adaptability make it an invaluable tool for scientists and engineers striving to address contemporary challenges in materials science, biomedicine, and environmental protection. As research progresses, we can anticipate even more innovative uses for this extraordinary compound.